2-Bromo-4-methoxy-1-(trifluoromethyl)benzene
Overview
Description
2-Bromo-4-methoxy-1-(trifluoromethyl)benzene, commonly referred to as BMTF, is a compound that has been used in a variety of scientific research applications. It is a colorless solid that is soluble in organic solvents and has a boiling point of 155 °C. BMTF has been studied for its ability to be used in various synthetic reactions, its biochemical and physiological effects, and its potential applications in laboratory experiments.
Scientific Research Applications
Chemical Reactions and Synthesis
Chemical Reactivity and Metalation
2-Bromo-4-methoxy-1-(trifluoromethyl)benzene exhibits unique chemical reactivity, especially in processes like metalation. The introduction of a methoxy group can significantly affect the steric hindrance and reactivity of the compound, influencing its deprotonation and subsequent reactions (Schlosser et al., 2006).
X-ray Crystallography Studies
The compound has been analyzed using X-ray crystallography to understand its structural and stereochemical properties. This analysis is essential for determining the compound's potential in various chemical reactions and synthesis processes (Li et al., 1995).
Functionalization in Organic Synthesis
It serves as a versatile reagent in organic synthesis, especially in regioselective functionalization, enabling the synthesis of complex organic molecules with specific structural features (Dmowski & Piasecka-Maciejewska, 1998).
Catalysis and Material Science
Role in Catalytic Processes
This compound plays a role in catalytic processes, particularly in cross-coupling reactions, which are fundamental in the field of synthetic organic chemistry and material science (Deschamps et al., 2007).
Applications in Molecular Electronics
Its derivatives are used as building blocks in the synthesis of molecular wires, which are key components in molecular electronics. This application demonstrates the compound's utility in advancing nanotechnology and electronic materials research (Stuhr-Hansen et al., 2005).
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 2-Bromo-4-methoxy-1-(trifluoromethyl)benzene is the coactivator-associated arginine methyltransferase (CARM1) . CARM1 is an enzyme that plays a crucial role in gene expression and cellular function.
Mode of Action
This compound acts as a reactant in the synthetic preparation of amino (aryloxy)propanol derivatives . These derivatives are known to inhibit CARM1, thereby modulating its activity.
Action Environment
Environmental factors such as temperature, pH, and the presence of other molecules can influence the action, efficacy, and stability of this compound. For instance, it is recommended to be stored at 2-8°C , suggesting that lower temperatures may be necessary for its stability.
Biochemical Analysis
Biochemical Properties
It is known to participate in reactions involving free radical bromination, nucleophilic substitution, and oxidation
Molecular Mechanism
It is known to participate in reactions involving free radical bromination, nucleophilic substitution, and oxidation . These reactions could potentially lead to changes in gene expression, enzyme inhibition or activation, and binding interactions with biomolecules.
properties
IUPAC Name |
2-bromo-4-methoxy-1-(trifluoromethyl)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrF3O/c1-13-5-2-3-6(7(9)4-5)8(10,11)12/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QLLWMDACMSDONJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C(F)(F)F)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrF3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70630914 |
Source
|
| Record name | 2-Bromo-4-methoxy-1-(trifluoromethyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70630914 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
944901-07-9 |
Source
|
| Record name | 2-Bromo-4-methoxy-1-(trifluoromethyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70630914 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Bromo-4-methoxy-1-(trifluoromethyl)benzene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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